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Compound of Interest

Compound Name: Panipenem-betamipron

Cat. No.: B1147614

This guide provides a detailed comparison of the in vitro antibacterial activity of two
carbapenem antibiotics: panipenem-betamipron and biapenem. The data presented is
compiled from various studies to offer a comprehensive overview for researchers, scientists,
and drug development professionals.

Comparative In Vitro Susceptibility

The in vitro potency of panipenem and biapenem has been evaluated against a wide array of
clinically relevant bacterial pathogens. The following tables summarize the Minimum Inhibitory
Concentration (MIC) values, which represent the lowest concentration of an antibiotic that
prevents visible growth of a bacterium. Specifically, the MIC50 and MIC90 values indicate the
concentrations at which 50% and 90% of the tested strains are inhibited, respectively.

Gram-Positive Aerobes

Both panipenem and biapenem demonstrate potent activity against many Gram-positive
organisms. Notably, panipenem has shown particularly strong activity against Streptococcus
pneumoniae, including penicillin-resistant strains.[1][2] In one study, panipenem demonstrated
the strongest antibacterial activity among the carbapenems tested against Streptococcus
species.[3] Biapenem is also highly active against Gram-positive bacteria, with its potency
being comparable to that of imipenem.[4]
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Organism Antibiotic

MIC50 (pg/mL)

MIC90 (pg/mL)

Methicillin-susceptible

Staphylococcus Panipenem <0.06 <0.06
aureus (MSSA)
Biapenem N/A N/A
Streptococcus
pneumoniae Panipenem 0.012 0.012
(Penicillin-susceptible)
Biapenem N/A N/A
Streptococcus
pneumoniae .
o Panipenem 0.05 0.05
(Penicillin-
intermediate)
Biapenem N/A N/A
Streptococcus
pneumoniae Panipenem 0.39 0.39
(Penicillin-resistant)
Biapenem N/A N/A

Note: N/A indicates that specific data was not available in the reviewed sources.

Gram-Negative Aerobes

Against Gram-negative bacteria, both carbapenems exhibit a broad spectrum of activity.

Biapenem has been shown to be as active as, and in some cases more active than, imipenem

against Gram-negative organisms.[4] It is particularly effective against members of the

Enterobacteriaceae family and Pseudomonas aeruginosa.[5][6] Panipenem's activity against

Enterobacteriaceae is comparable to that of imipenem.[3]
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Organism Antibiotic MIC50 (pg/mL) MIC90 (pg/mL)
Escherichia coli )
) Biapenem 0.125 0.25
(ESBL-producing)
Panipenem N/A N/A
Klebsiella
pneumoniae (ESBL- Biapenem 0.06 0.06
producing)
Panipenem N/A N/A
Pseudomonas )
. Biapenem 1 32
aeruginosa
Panipenem N/A N/A
Acinetobacter )
. Biapenem 32 64
baumannii
Panipenem N/A N/A

Note: N/A indicates that specific data was not available in the reviewed sources.

Experimental Protocols

The in vitro activity data presented is primarily determined through standardized antimicrobial
susceptibility testing methods, most commonly the agar dilution or broth microdilution methods,
as recommended by the Clinical and Laboratory Standards Institute (CLSI).

Agar Dilution Method

o Preparation of Antibiotic Plates: A series of agar plates are prepared, each containing a
different, doubling concentration of the antibiotic to be tested.

e Inoculum Preparation: The bacterial isolates to be tested are cultured in a suitable broth
medium to achieve a standardized turbidity, typically equivalent to a 0.5 McFarland standard.

 Inoculation: The standardized bacterial suspension is then inoculated onto the surface of
each antibiotic-containing agar plate.
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 Incubation: The inoculated plates are incubated under appropriate atmospheric and
temperature conditions (e.g., 35°C for 18-24 hours).

o MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic that
completely inhibits the visible growth of the bacteria on the agar plate.

Workflow Visualization

The following diagram illustrates the general workflow for determining the Minimum Inhibitory
Concentration (MIC) of an antimicrobial agent using the agar dilution method.
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Workflow for MIC Determination by Agar Dilution.

Summary

Both panipenem-betamipron and biapenem are potent carbapenem antibiotics with broad in
vitro activity against a wide range of Gram-positive and Gram-negative bacteria. Panipenem
shows exceptional activity against Streptococcus pneumoniae, including resistant strains.
Biapenem demonstrates robust activity against Enterobacteriaceae and other challenging
Gram-negative pathogens. The choice between these agents in a clinical setting would likely
be guided by local susceptibility patterns, the specific pathogen identified, and the site of
infection. Further head-to-head comparative studies would be beneficial to provide a more
definitive differentiation of their in vitro activity profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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